Cas no 1248709-34-3 (N-(4-fluoro-3-methylphenyl)methylcyclopentanamine)

• Product Name: N-(4-fluoro-3-methylphenyl)methylcyclopentanamine
• CAS No: 1248709-34-3
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 5157993
• PubChem ID: 60705105
• Update Time: 2025-11-01

N-(4-fluoro-3-methylphenyl)methylcyclopentanamine Chemical and Physical Properties

Names and Identifiers

• N-[(4-fluoro-3-methylphenyl)methyl]cyclopentanamine
• N-(4-fluoro-3-methylbenzyl)cyclopentanamine
• Benzenemethanamine, N-cyclopentyl-4-fluoro-3-methyl-
• N-(4-fluoro-3-methylphenyl)methylcyclopentanamine

• Inchi： 1S/C13H18FN/c1-10-8-11(6-7-13(10)14)9-15-12-4-2-3-5-12/h6-8,12,15H,2-5,9H2,1H3
• InChI Key： CUDASFHRTHZXHH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)CNC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 3
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(4-fluoro-3-methylphenyl)methylcyclopentanamine

Introduction to N-(4-fluoro-3-methylphenyl)methylcyclopentanamine (CAS No: 1248709-34-3)

N-(4-fluoro-3-methylphenyl)methylcyclopentanamine (CAS No: 1248709-34-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a fluoro-substituted aromatic ring with a cyclopentanamine moiety, making it a promising candidate for various biochemical applications.

The chemical structure of N-(4-fluoro-3-methylphenyl)methylcyclopentanamine consists of a benzene ring substituted with a fluorine atom at the 4-position and a methyl group at the 3-position, linked to a cyclopentanamine side chain. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its potential biological activity. The presence of the fluoro group, in particular, is well-documented for its ability to modulate metabolic stability and binding affinity in drug molecules.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds that incorporate fluoro-substituted aromatic rings. The fluorine atom's ability to enhance lipophilicity and metabolic stability has made such compounds attractive for drug development. N-(4-fluoro-3-methylphenyl)methylcyclopentanamine is no exception and has been studied for its potential role in various therapeutic areas.

One of the most compelling aspects of N-(4-fluoro-3-methylphenyl)methylcyclopentanamine is its structural similarity to known bioactive molecules. This similarity suggests that it may exhibit properties such as receptor binding affinity, enzyme inhibition, or modulation of signaling pathways. For instance, the compound's structural features are reminiscent of certain neurotransmitter analogs and psychoactive substances, which have been extensively researched for their pharmacological effects.

The cyclopentanamine moiety in N-(4-fluoro-3-methylphenyl)methylcyclopentanamine is particularly noteworthy. Cyclopentanamines are a class of heterocyclic compounds that are frequently found in biologically active molecules, including antipsychotics and antidepressants. The cycloalkyl group introduces conformational flexibility, which can be critical for optimizing binding interactions with biological targets. This flexibility allows the molecule to adopt multiple conformations that may enhance its affinity for specific receptors or enzymes.

Recent studies have begun to explore the potential applications of N-(4-fluoro-3-methylphenyl)methylcyclopentanamine in the treatment of neurological disorders. The compound's ability to interact with neurotransmitter receptors has led researchers to investigate its effects on mood regulation and cognitive function. Preclinical studies have shown promising results in animal models, suggesting that this compound may have therapeutic benefits in conditions such as depression and anxiety.

The role of fluorine substitution in enhancing drug efficacy has been well-established in the literature. Fluorinated aromatic compounds often exhibit improved pharmacokinetic profiles due to increased lipophilicity and resistance to metabolic degradation. N-(4-fluoro-3-methylphenyl)methylcyclopentanamine leverages these properties, making it a valuable scaffold for further derivatization and optimization.

In addition to its potential applications in neurological disorders, N-(4-fluoro-3-methylphenyl)methylcyclopentanamine has also been explored for its anti-inflammatory and analgesic properties. The compound's structural features suggest that it may interact with inflammatory pathways and pain receptors, offering a novel approach to managing chronic pain conditions.

The synthesis of N-(4-fluoro-3-methylphenyl)methylcyclopentanamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluoro group at the 4-position of the aromatic ring is particularly challenging due to the electrophilic nature of fluorine-containing intermediates. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound.

The pharmacokinetic properties of N-(4-fluoro-3-methylphenyl)methylcyclopentanamine have been thoroughly evaluated through in vitro and in vivo studies. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has demonstrated favorable oral bioavailability and moderate metabolic stability, suggesting that it may be suitable for therapeutic use if further optimized.

The future directions for research on N-(4-fluoro-3-methylphenyl)methylcyclopentanamine include exploring its mechanism of action in greater detail and conducting clinical trials to assess its safety and efficacy in human populations. Additionally, researchers are interested in developing derivatives of this compound that may enhance its pharmacological properties while minimizing potential side effects.

In conclusion, N-(4-fluoro-3-methylphenyl)